Cas no 15672-88-5 (Butane,1-iodo-3,3-dimethyl-)

• Product Name: Butane,1-iodo-3,3-dimethyl-
• CAS No: 15672-88-5
• MF: C₆H₁₃I
• MW: 212.071894407272
• MDL: MFCD06797756
• CID: 121115
• PubChem ID: 14824899
• Update Time: 2025-06-10

Butane,1-iodo-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butane,1-iodo-3,3-dimethyl-
• 1-IODO-3,3-DIMETHYLBUTANE
• 1-iodo-3,3-dimethyl-butane
• 3,3-dimethyl-1-iodobutane
• 3,3-dimethylbutyl iodide
• 4-iodo-2,2-dimethylbutane
• Butane,1-iodo-3,3-dimethyl
• I14-8323
• neohexyliodide
• WS-01631
• 15672-88-5
• AKOS014114625
• MFCD06797756
• AB29727
• DTXSID50564440
• KNKFLSQIGYRZAQ-UHFFFAOYSA-N
• EN300-7263627
• SY335508
• 1-Iodo-3,3-dimethylbutane stabilized over Copper
• SCHEMBL537409
• neohexyl iodide
• D86336
• Butane, 1-iodo-3,3-dimethyl-
• DB-089363

• MDL： MFCD06797756
• Inchi： 1S/C6H13I/c1-6(2,3)4-5-7/h4-5H2,1-3H3
• InChI Key： KNKFLSQIGYRZAQ-UHFFFAOYSA-N
• SMILES： ICCC(C)(C)C

Computed Properties

• Exact Mass: 212.00600
• Monoisotopic Mass: 212.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 42.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.4200
• Melting Point: -68.15°C (estimate)
• Boiling Point: 174.5°C (estimate)
• Flash Point: 36.5°C
• Refractive Index: 1.4900
• PSA: 0.00000
• LogP: 2.85760

Additional information on Butane,1-iodo-3,3-dimethyl-

Chemical Profile of Butane, 1-iodo-3,3-dimethyl- (CAS No. 15672-88-5)

Butane, 1-iodo-3,3-dimethyl-, identified by its Chemical Abstracts Service (CAS) number 15672-88-5, is a significant organic compound with a molecular structure that combines a branched aliphatic backbone with an iodine substituent. This unique configuration imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and pharmaceutical research. The compound’s structure consists of a central carbon atom substituted with two methyl groups and an iodine atom at the terminal position, which influences its reactivity and potential applications.

The synthesis of Butane, 1-iodo-3,3-dimethyl involves well-established organic reactions, typically starting from commercially available precursors such as isobutylene or neo-pentane derivatives. The introduction of the iodine substituent is commonly achieved through electrophilic aromatic substitution or direct iodination reactions under controlled conditions. These synthetic pathways highlight the compound’s versatility as a building block for more complex molecules.

In recent years, Butane, 1-iodo-3,3-dimethyl has garnered attention in the field of medicinal chemistry due to its potential as a precursor for the development of novel therapeutic agents. Its structural motif resembles certain bioactive scaffolds found in natural products and drug candidates. Researchers have explored its utility in constructing heterocyclic compounds, which are known to exhibit a wide range of biological activities. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties.

The iodine atom in Butane, 1-iodo-3,3-dimethyl serves as an excellent handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These transformations enable the introduction of diverse functional groups, expanding the compound’s utility in drug discovery and material science. The ability to modify the iodinated butane derivative into more complex structures underscores its importance as a synthetic intermediate.

Recent advancements in organometallic chemistry have further enhanced the applications of Butane, 1-iodo-3,3-dimethyl. Transition-metal-catalyzed reactions have enabled efficient transformations of this compound into valuable intermediates for pharmaceuticals and agrochemicals. For example, palladium-catalyzed cross-coupling reactions with aryl halides or organostannanes have been employed to generate biaryl systems relevant to drug development.

The compound’s stability under various reaction conditions makes it a preferred choice for multi-step synthetic routes. Its high reactivity towards nucleophiles while maintaining structural integrity allows for controlled modifications without unwanted side products. This characteristic is particularly advantageous in large-scale synthesis where efficiency and yield are critical parameters.

In addition to its role in pharmaceutical synthesis, Butane, 1-iodo-3,3-dimethyl has found applications in materials science. Its ability to undergo selective functionalization has been leveraged in the development of advanced polymers and liquid crystals. Researchers have utilized this compound to create novel materials with tailored electronic and optical properties, which are essential for next-generation electronic devices.

The growing interest in green chemistry has also influenced the use of Butane, 1-iodo-3,3-dimethyl. Efforts are underway to develop more sustainable synthetic methods that minimize waste and reduce energy consumption. Catalytic processes that employ recyclable ligands or solvent-free conditions are being explored to enhance the environmental footprint of its production.

Future research directions may focus on expanding the scope of Butane, 1-iodo-3,3-dimethyl derivatives through innovative synthetic strategies. The integration of flow chemistry techniques could offer advantages in terms of scalability and reproducibility. Furthermore, computational modeling may aid in predicting the reactivity and selectivity of new derivatives before experimental validation.

The compound’s potential as a building block for complex molecules remains unparalleled due to its versatile reactivity and structural features. As synthetic methodologies continue to evolve, Butane, 1-iodo-3,3-dimethyl (CAS No. 15672-88-5) is expected to remain a cornerstone in both academic research and industrial applications across multiple disciplines.